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Compound of Interest

Compound Name: 2-Aminocyclohexanol

Cat. No.: B3021766

An In-depth Technical Guide to 2-
Aminocyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-aminocyclohexanol, a pivotal
chiral building block in organic synthesis and pharmaceutical development. The document
details its chemical identity, physicochemical properties, synthesis protocols, and its role in
biological pathways, offering valuable insights for professionals in research and drug discovery.

Chemical Identity and Molecular Structure

2-Aminocyclohexanol is a cyclic organic compound featuring both an amino and a hydroxyl
functional group on a cyclohexane ring. Its chemical structure allows for the existence of
several stereoisomers, each with unique properties and applications. The general molecular
formula for 2-aminocyclohexanol is CeH13NO.

The different isomers and their corresponding Chemical Abstracts Service (CAS) numbers are
crucial for specific applications, particularly in asymmetric synthesis where stereochemistry is
critical.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3021766?utm_src=pdf-interest
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Compound Name Isomerism CAS Number Molecular Formula
) Mixture of cis and
2-Aminocyclohexanol ) 6850-38-0 CeH13NO
trans isomers
cis-2-
) cis isomer 931-15-7 CeH13NO
Aminocyclohexanol
(lR,ZS)-Z- ..
] cis isomer 931-15-7 CeH13NO
Aminocyclohexanol
(1S,2R)-2- -
_ cis isomer 108267-20-5 CeH13NO
Aminocyclohexanol
trans-2-
) trans isomer 6982-39-4 CeH13NO
Aminocyclohexanol
(1R,2R)-2- _
) trans isomer 931-16-8 CeH13NO
Aminocyclohexanol
trans-2- ]
_ trans isomer,
Aminocyclohexanol ) 5456-63-3 CeH14CINO
) hydrochloride salt
hydrochloride
(1R,2R)-trans-2- )
_ trans isomer,
Aminocyclohexanol 13374-31-7 CeH14CINO

hydrochloride

hydrochloride salt

Physicochemical Properties

The physical and chemical properties of 2-aminocyclohexanol can vary depending on its
isomeric form. The data presented below is a compilation for different isomers.
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Property Value Isomer/Notes
Molecular Weight 115.17 g/mol For the free base
151.63 g/mol For the hydrochloride salt

White to light orange/yellow
Appearance General
powder or crystal[1]

Melting Point 72-73 °C[2] cis-isomer
172-175 °CJ3] trans-hydrochloride salt

Boiling Point 201 °C[2] General
Flash Point 75 °C[2] General
Density 1.037 g/lcm3[2] General

N Soluble in water and various
Solubility _ General
organic solvents|[2]

pKa 14.94 + 0.40 (Predicted)[4][5] General

Experimental Protocols

Detailed methodologies for the synthesis and resolution of 2-aminocyclohexanol are critical
for its application in research and development.

This protocol describes the synthesis of racemic trans-2-aminocyclohexanol from
cyclohexene oxide.[6]

Materials:

Cyclohexene oxide (98.1 g, 1 mol)

28% aqueous ammonia solution (608.2 g, 10 mol)

1 L-volume autoclave equipped with a stirrer

Filtration apparatus
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Procedure:

o Charge the 1 L autoclave with cyclohexene oxide and the agueous ammonia solution.
 Stir the mixture at a temperature of 60 to 65°C for 4 hours.

 After the reaction period, cool the mixture to room temperature.

» Acrystalline precipitate, 2-(2-hydroxycyclohexyl)aminocyclohexanol, will form. Remove this
by-product by filtration.

e The filtrate contains the desired product. Remove the excess ammonia from the filtrate.

o Further processing and purification, such as recrystallization, can be performed to obtain
pure trans-2-aminocyclohexanol.

This method details the synthesis of 2-aminocyclohexanol by the ring-opening of 1,2-
epoxycyclohexane with ammonia.[1][7]

Materials:

1,2-Epoxycyclohexane (50.0 g)

Ammonia water (214.3 g)

500 mL three-necked flask

Water bath

Stirring apparatus

Procedure:

¢ Add the ammonia water to the 500 mL three-necked flask.

e Begin stirring and heat the flask in a water bath until the internal temperature reaches
approximately 50°C.

o Slowly add the 1,2-epoxycyclohexane dropwise into the reaction flask.
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 After the addition is complete, maintain the reaction at a constant temperature for 12 hours.
e Upon completion, process the crude product.

» Purify the crude product by recrystallization to obtain 2-aminocyclohexanol. This method
has been reported to yield a product with 90% purity.[7]

This protocol outlines an efficient method for the resolution of racemic 2-aminocyclohexanol
derivatives using chiral mandelic acid to yield both enantiomers with high enantiomeric excess.

[8]

Materials:

Racemic trans-2-(N-benzyl)amino-1-cyclohexanol

(R)-Mandelic acid

(S)-Mandelic acid

Appropriate solvents for crystallization and washing

Hydrogenation apparatus (for debenzylation)
Procedure:

o Diastereomeric Salt Formation (R): React the racemic trans-2-(N-benzyl)amino-1-
cyclohexanol with (R)-mandelic acid to form diastereomeric salts.

o Crystallization and Separation: Selectively crystallize one diastereomer. The differing
solubilities of the diastereomeric salts allow for their separation by filtration.

» Liberation of Enantiomer 1: Treat the isolated diastereomeric salt with a base to liberate the
enantiomerically enriched amino alcohol and recover the (R)-mandelic acid.

» Diastereomeric Salt Formation (S): Use the mother liquor from the first crystallization, which
is now enriched in the other enantiomer, and react it with (S)-mandelic acid.

» Crystallization and Separation: Isolate the second diastereomeric salt by crystallization.
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e Liberation of Enantiomer 2: Treat the second salt with a base to obtain the other enantiomer
of the amino alcohol and recover the (S)-mandelic acid.

o Debenzylation: Remove the N-benzyl protecting group from the separated enantiopure
amino alcohols via hydrogenation to yield the final enantiopure trans-2-aminocyclohexanol.

Applications and Biological Significance

2-Aminocyclohexanol and its derivatives are important intermediates in the synthesis of
pharmaceuticals, agrochemicals, and other specialty chemicals.[2] They are widely used as
chiral auxiliaries and building blocks in asymmetric synthesis.[7]

The structural motif of 2-aminocyclohexanol is present in many bioactive molecules and
approved drugs.[7] Its derivatives have been investigated for potential therapeutic applications.

» Neurodegenerative Diseases: Derivatives of cis-2-aminocyclohexanol have been explored
for their potential to modulate neurotransmitter activity, which could be beneficial in treating
conditions like Alzheimer's and Parkinson's disease.[9]

e Enzyme Inhibition: Certain derivatives of (1R,2S)-2-aminocyclohexanol have been shown
to influence pathways regulated by the tyrosine-protein kinase SYK, which is involved in
immune response signaling.[9] This suggests potential applications in inflammatory diseases
and other conditions where SYK plays a role.

Visualized Workflows and Pathways

The following diagrams illustrate key processes related to 2-aminocyclohexanol.
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Click to download full resolution via product page

Figure 1: General workflow for the synthesis of racemic trans-2-aminocyclohexanol.
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Figure 2: Logical workflow for the chiral resolution of 2-aminocyclohexanol derivatives.
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Figure 3: Potential signaling pathway modulation by 2-aminocyclohexanol derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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